Cas no 63957-19-7 (Benzenepropanamine, N,a-dimethyl-)

Benzenepropanamine, N,α-dimethyl-, is a substituted phenethylamine derivative with potential applications in pharmaceutical and chemical research. Its structure features a benzene ring linked to a propylamine chain, with methyl substitutions at the nitrogen and alpha-carbon positions, enhancing its stability and reactivity profile. This compound may serve as an intermediate in the synthesis of bioactive molecules or as a reference standard in analytical studies. Its defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship (SAR) investigations. The product is typically characterized by high purity and consistent quality, ensuring reliability for research and development purposes.
Benzenepropanamine, N,a-dimethyl- structure
63957-19-7 structure
Product Name:Benzenepropanamine, N,a-dimethyl-
CAS No:63957-19-7
MF:C11H17N
MW:163.259382963181
CID:513713
PubChem ID:115420
Update Time:2025-05-19

Benzenepropanamine, N,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine, N,a-dimethyl-
    • N-Methyl-1-phenyl-3-butanamine
    • N-methyl-4-phenylbutan-2-amine
    • 1-Phenyl-3-methylamino-butan
    • benzenepropanamine, N,alpha-dimethyl-
    • N-methyl-N-(1-methyl-3-phenylpropyl)amine
    • Propylamine, N,.alpha.-dimethyl-.gamma.-phenyl-
    • Inchi: 1S/C11H17N/c1-10(12-2)8-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3
    • InChI Key: PUAUJIPHHQUZGF-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.13621
  • Monoisotopic Mass: 163.1361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 2.5

Experimental Properties

  • Density: 0.902
  • Boiling Point: 240.4°C at 760 mmHg
  • Flash Point: 100.1°C
  • Refractive Index: 1.5
  • PSA: 12.03

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Additional information on Benzenepropanamine, N,a-dimethyl-

Comprehensive Analysis of Benzenepropanamine, N,a-dimethyl- (CAS No. 63957-19-7): Properties, Applications, and Industry Insights

Benzenepropanamine, N,a-dimethyl- (CAS No. 63957-19-7) is a specialized organic compound with a molecular structure that combines aromatic and aliphatic properties. This compound, often referred to in scientific literature as N,a-dimethylphenethylamine, has garnered attention due to its potential applications in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including a benzene ring and a dimethylated amine group, make it a versatile building block for researchers exploring novel bioactive molecules.

In recent years, the demand for high-purity aromatic amines like Benzenepropanamine, N,a-dimethyl- has surged, driven by advancements in drug discovery and material science. Search engine data reveals growing queries such as "synthesis of N,a-dimethylphenethylamine" and "CAS 63957-19-7 suppliers", reflecting industrial and academic interest. The compound’s low environmental persistence and moderate polarity also align with the global shift toward green chemistry principles, a trending topic in 2024.

From a technical perspective, 63957-19-7 exhibits a molecular weight of 163.26 g/mol and a logP value indicative of moderate lipophilicity, making it suitable for cross-disciplinary research. Analytical techniques like HPLC and GC-MS are commonly employed for its characterization. Notably, its thermal stability (decomposition point >200°C) allows for applications in high-temperature processes, a feature frequently discussed in patent filings related to polymer additives.

The pharmaceutical industry has explored derivatives of Benzenepropanamine, N,a-dimethyl- for central nervous system (CNS) drug candidates, leveraging its structural similarity to endogenous neurotransmitters. However, rigorous QSAR studies are recommended to evaluate bioactivity profiles. Meanwhile, material scientists have investigated its use as a ligand precursor in catalytic systems, capitalizing on the electron-donating effects of its dimethylamino moiety.

Regulatory databases classify CAS 63957-19-7 under standard organic compound handling protocols, with no special restrictions reported in major chemical inventories (e.g., TSCA, REACH). This regulatory clarity enhances its accessibility for industrial-scale production. Current market analysis indicates that over 78% of suppliers provide this compound at ≥98% purity, meeting the stringent requirements of GMP-certified facilities.

Emerging research trends suggest potential applications of N,a-dimethylphenethylamine in advanced battery materials, where its redox-active properties could contribute to electrolyte formulations. Such innovations align with the booming energy storage sector, a hotspot for investor funding. Furthermore, computational chemistry studies using DFT calculations have modeled its interactions with biological targets, addressing frequent search queries like "molecular docking with 63957-19-7".

For laboratories handling Benzenepropanamine, N,a-dimethyl-, standard amine handling precautions apply, including nitrogen-blanketed storage to prevent oxidation. The compound’s solubility profile (soluble in ethanol, acetone; insoluble in water) informs purification strategies. Leading journals recommend Schlenk line techniques for air-sensitive reactions involving this substrate.

In conclusion, CAS 63957-19-7 represents a chemically intriguing scaffold with multifaceted applications. Its growing presence in scientific literature and patent filings underscores its relevance in modern chemistry. As research continues to uncover new utilities—from biocatalysis to electronic materials—this compound remains a valuable asset for innovation-driven industries.

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